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Compound of Interest

Compound Name: 3-Bromopropanoate

Cat. No.: B1231587 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethyl 3-Bromopropanoate

Introduction
Ethyl 3-bromopropanoate, with the chemical formula C5H9BrO2, is an organobromine

compound that serves as a valuable intermediate in various organic syntheses.[1][2] It is a

colorless to pale yellow liquid, recognized for its role as an alkylating agent in the preparation of

more complex molecules.[1][2][3] This document provides a comprehensive overview of its key

physical properties, compiled from various sources, and outlines the standard experimental

methodologies used for their determination. This guide is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Quantitative Physical Properties
The physical characteristics of ethyl 3-bromopropanoate have been determined through

various experimental and computational methods. The following table summarizes the key

quantitative data available for this compound.
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Property Value Conditions

Molecular Weight 181.03 g/mol

Boiling Point 135-136 °C at 50 mmHg[1][2][4][5][6]

179 °C

69-71 °C at 10 mmHg[7]

Melting Point 184-186 °C with water as solvent[2][8][9]

Density 1.412 g/mL at 25 °C[2][4][5][6]

1.4409 g/cm³
Standard state (25 °C, 100

kPa)[1]

1.419 g/mL

Refractive Index 1.452 at 20 °C (D line)[2][4][5][6]

Flash Point 175 °F (79.4 °C)[2][4][8][9] Closed cup

70 °C Closed cup[10][11]

Vapor Pressure 0.962 mmHg at 25 °C[8][9]

Solubility

Soluble in water, alcohol,

chloroform, and benzene.[2][4]

[8][9][12]

Experimental Protocols
The determination of the physical properties of a compound like ethyl 3-bromopropanoate
follows standardized laboratory procedures. Below are outlines of typical methodologies for the

key properties listed above.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For high-boiling compounds like ethyl 3-bromopropanoate, vacuum distillation is

often employed to prevent decomposition at elevated temperatures.
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Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, and a receiving flask. A vacuum pump and a manometer are

connected to the system.

Procedure:

The liquid is placed in the round-bottom flask with boiling chips.

The system is evacuated to the desired pressure (e.g., 50 mmHg), which is monitored by

the manometer.

The flask is heated gently.

The temperature is recorded when the liquid is boiling, and the vapor condensate is

dripping from the thermometer bulb at a steady rate. This temperature is the boiling point

at the recorded pressure.

Density Measurement
Density is the mass per unit volume of a substance. It is a temperature-dependent property.

Apparatus: A pycnometer (a glass flask with a precise volume) and an analytical balance.

Alternatively, a digital density meter can be used.

Procedure (using a pycnometer):

The empty pycnometer is weighed.

It is then filled with the sample liquid, and the temperature is allowed to equilibrate to a

specific value (e.g., 25 °C).

The pycnometer is weighed again to determine the mass of the liquid.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Refractive Index Measurement
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a pure compound.

Apparatus: An Abbe refractometer.

Procedure:

A few drops of the liquid are placed on the prism of the refractometer.

The prism is closed, and the temperature is controlled, typically at 20 °C.

Light is passed through the sample, and the eyepiece is adjusted until the dividing line

between the light and dark fields is sharp and centered.

The refractive index is read directly from the instrument's scale.

Solubility Assessment
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Procedure:

A small, measured amount of ethyl 3-bromopropanoate is added to a test tube containing

a specific volume of a solvent (e.g., water, ethanol, chloroform).

The mixture is agitated vigorously.

The solution is observed for homogeneity. If the substance dissolves completely, it is

considered soluble. The process can be repeated with increasing amounts of the solute to

determine the approximate solubility limit.

Diagram of Experimental Workflow
The following diagram illustrates a typical workflow for the characterization of the physical

properties of a liquid chemical sample.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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